Cas no 63107-98-2 (2,2',3,3',5,5',6,6'-Octafluoro-4-iodo-1,1'-biphenyl)

• Product Name: 2,2',3,3',5,5',6,6'-Octafluoro-4-iodo-1,1'-biphenyl
• CAS No: 63107-98-2
• MF: C₁₂HF₈I
• MW: 424.02804350853
• CID: 2789719
• PubChem ID: 12543814
• Update Time: 2025-04-21

2,2',3,3',5,5',6,6'-Octafluoro-4-iodo-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,2',3,3',5,5',6,6'-Octafluoro-4-iodo-1,1'-biphenyl
• DTXSID60501962
• 63107-98-2

• Inchi： 1S/C12HF8I/c13-2-1-3(14)7(16)4(6(2)15)5-8(17)10(19)12(21)11(20)9(5)18/h1H
• InChI Key： QNKWFESXYHRZLS-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C(=C1F)F)C1C(=C(C=C(C=1F)F)F)F)F)F

Computed Properties

• Exact Mass: 423.89952Da
• Monoisotopic Mass: 423.89952Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų